1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate

• IUPAC Name: 1-[(3-ethoxy-4-methoxyphenyl)methyl]-4-naphthalen-2-ylsulfonylpiperazine;oxalic acid
• InChI: InChI=1S/C24H28N2O4S.C2H2O4/c1-3-30-24-16-19(8-11-23(24)29-2)18-25-12-14-26(15-13-25)31(27,28)22-10-9-20-6-4-5-7-21(20)17-22;3-1(4)2(5)6/h4-11,16-17H,3,12-15,18H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: LZSSWTNRLUWZOK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CN2CCN(CC2)S(=O)(=O)C3=CC4=CC=CC=C4C=C3)OC.C(=O)(C(=O)O)O
• Molecular Formula: C26H30N2O8S
• Molecular Weight: 530.6 g/mol

Description

1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate, also known as EMBP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and neuroscience. EMBP is a piperazine derivative that is synthesized by reacting 1-(3-ethoxy-4-methoxybenzyl)piperazine with 2-naphthalenesulfonyl chloride in the presence of a base.

Scientific Research Applications

1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate has shown potential applications in various fields of scientific research. In medicinal chemistry, 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate has been studied as a potential drug candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate has been shown to inhibit the aggregation of beta-amyloid peptides, which are implicated in the pathogenesis of Alzheimer's disease. In addition, 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate has been shown to increase dopamine release in the brain, which could be beneficial for the treatment of Parkinson's disease.
In neuroscience, 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate has been used as a tool to study the function of serotonin receptors. 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate has been shown to bind to the 5-HT1A receptor with high affinity and selectivity, making it a useful ligand for studying the function of this receptor in vitro and in vivo.

Mechanism of Action

The mechanism of action of 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate is not fully understood, but it is thought to involve the modulation of neurotransmitter systems in the brain. 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate has been shown to increase dopamine release in the brain, which could be beneficial for the treatment of Parkinson's disease. In addition, 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate has been shown to inhibit the aggregation of beta-amyloid peptides, which are implicated in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects
1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate has been shown to have various biochemical and physiological effects. In vitro studies have shown that 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate binds to the 5-HT1A receptor with high affinity and selectivity, making it a useful ligand for studying the function of this receptor. In addition, 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate has been shown to inhibit the aggregation of beta-amyloid peptides, which are implicated in the pathogenesis of Alzheimer's disease. 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate has also been shown to increase dopamine release in the brain, which could be beneficial for the treatment of Parkinson's disease.

Advantages and Limitations for Lab Experiments

1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate has several advantages for lab experiments. It is a relatively small molecule that is easy to synthesize and purify. In addition, 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate has high affinity and selectivity for the 5-HT1A receptor, making it a useful ligand for studying the function of this receptor. However, there are also limitations to using 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate in lab experiments. 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate has low solubility in water, which can make it difficult to work with in aqueous solutions. In addition, 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate has not been extensively studied in vivo, so its effects in living organisms are not well understood.

Future Directions

There are several future directions for research on 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate. One area of research is the development of 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate as a potential drug candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Further studies are needed to determine the efficacy and safety of 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate in animal models and humans.
Another area of research is the study of the mechanism of action of 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate. Further studies are needed to determine how 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate modulates neurotransmitter systems in the brain and how this relates to its effects on neurological disorders.
Finally, there is potential for the development of new ligands based on the structure of 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate. Further studies are needed to determine the structure-activity relationship of 1-(3-ethoxy-4-methoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate and to identify new compounds with improved affinity and selectivity for the 5-HT1A receptor.